Cas no 74549-17-0 (Pentane,1,1-bis(2-propen-1-yloxy)-)
74549-17-0 structure
Product Name:Pentane,1,1-bis(2-propen-1-yloxy)-
CAS No:74549-17-0
MF:C11H20O2
MW:184.275303840637
CID:567517
PubChem ID:3018524
Update Time:2025-04-19
Pentane,1,1-bis(2-propen-1-yloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Pentane,1,1-bis(2-propen-1-yloxy)-
- 1,1-bis(allyloxy)pentane
- 1,1-bis(prop-2-enoxy)pentane
- 1,1-bis(prop-2-en-1-yloxy)pentane
- SCHEMBL11246030
- NS00059712
- DTXSID60996071
- 74549-17-0
- EINECS 277-921-1
- 1,1-Bis[(prop-2-en-1-yl)oxy]pentane
-
- Inchi: 1S/C11H20O2/c1-4-7-8-11(12-9-5-2)13-10-6-3/h5-6,11H,2-4,7-10H2,1H3
- InChI Key: KWRBYSVDENXDJB-UHFFFAOYSA-N
- SMILES: O(CC=C)C(CCCC)OCC=C
Computed Properties
- Exact Mass: 184.1464
- Monoisotopic Mass: 184.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Pentane,1,1-bis(2-propen-1-yloxy)- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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